Cas no 2034350-90-6 (N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide)

• Product Name: N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• CAS No: 2034350-90-6
• MF: C₁₇H₂₁N₅O₃
• MW: 343.380343198776
• CID: 6427790
• PubChem ID: 121137617
• Update Time: 2025-08-03

N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• F6438-3209
• N-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide
• AKOS032456816
• 2034350-90-6
• N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)chroman-2-carboxamide
• N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-3,4-dihydro-2H-chromene-2-carboxamide

• Inchi： 1S/C17H21N5O3/c1-22(2)16-19-14(20-17(21-16)24-3)10-18-15(23)13-9-8-11-6-4-5-7-12(11)25-13/h4-7,13H,8-10H2,1-3H3,(H,18,23)
• InChI Key： GAPWLKRPHGYRIG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1C(NCC1N=C(N=C(N(C)C)N=1)OC)=O

Computed Properties

• Exact Mass: 343.16443955g/mol
• Monoisotopic Mass: 343.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 89.5Ų

Additional information on N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide

N-{4-(Dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide: A Comprehensive Overview

The compound CAS No 2034350-90-6, also known as N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide, is a complex organic molecule with a unique structure that combines a triazine ring and a benzopyran moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by a triazine ring system, which is a six-membered ring containing three nitrogen atoms. The triazine ring is further substituted with a dimethylamino group and a methoxy group at positions 4 and 6, respectively. This substitution pattern contributes to the molecule's stability and reactivity. The benzopyran moiety, on the other hand, is a fused bicyclic system consisting of a benzene ring and a pyran ring. The pyran ring is partially saturated, with two hydrogen atoms attached to the carbonyl group at position 2.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers and coatings. The triazine moiety in the molecule plays a crucial role in these applications due to its ability to form strong intermolecular hydrogen bonds and its resistance to thermal degradation.

In addition to its material science applications, this compound has also shown promise in the field of pharmacology. Preclinical studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This suggests that it could be a valuable lead compound for the development of new therapeutic agents.

The synthesis of CAS No 2034350-90-6 involves a multi-step process that typically begins with the preparation of the triazine core. This is followed by functionalization with the dimethylamino and methoxy groups using standard organic chemistry techniques. The final step involves coupling the triazine derivative with the benzopyran moiety through an amide bond formation reaction.

One of the key challenges in working with this compound is its limited solubility in common organic solvents. Researchers have addressed this issue by modifying the substituents on the triazine ring or by incorporating additional functional groups that enhance solubility without compromising the molecule's stability.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profile. Initial studies indicate that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term environmental impact. Further research is needed to develop more sustainable synthesis methods and to assess its safety for industrial and medical applications.

In conclusion, N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-3,4-dihydro-2H-1-benzopyran-2-carboxamide (CAS No 2034350-90) represents an intriguing molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further investigation in both academic and industrial settings.